Cas no 25251-62-1 (Benzenemethanaminium,4-bromo-N,N,N-trimethyl-, bromide (9CI))

• Product Name: Benzenemethanaminium,4-bromo-N,N,N-trimethyl-, bromide (9CI)
• CAS No: 25251-62-1
• MF: C₁₀H₁₅Br₂N
• MW: 309.040801286697
• CID: 261988
• PubChem ID: 32854
• Update Time: 2025-04-19

Benzenemethanaminium,4-bromo-N,N,N-trimethyl-, bromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,4-bromo-N,N,N-trimethyl-, bromide (9CI)
• (4-bromophenyl)methyl-trimethylazanium,bromide
• (4-Brom-benzyl)-trimethyl-ammonium, Bromid
• (4-bromo-benzyl)-trimethyl-ammonium, bromide
• (p-Bromobenzyl)trimethylammonium bromide
• 4-Bromobenzyltrimethylammonium bromi
• AC1L1OJX
• AMMONIUM, (p-BROMOBENZYL)TRIMETHYL-, BROMIDE
• LS-16930
• N-(p-Bromobenzyl)-N,N,N-trimethylammonium bromide
• p-bromobenzyltrimethylammonium bromide
• trimethyl(p-bromobenzyl)ammonium bromide
• WV 560
• WV 560 [German]
• SCHEMBL22265002
• Trimethyl-p-Brombenzylammoniumbromid
• 25251-62-1
• (4-Bromophenyl)-N,N,N-trimethylmethanaminium bromide
• DTXSID30948103
• 4-Bromobenzyltrimethylammonium bromide

• Inchi： 1S/C10H15BrN.BrH/c1-12(2,3)8-9-4-6-10(11)7-5-9;/h4-7H,8H2,1-3H3;1H/q+1;/p-1
• InChI Key： FEPPZCNCGNSTBE-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)C[N+](C)(C)C.[Br-]

Computed Properties

• Exact Mass: 291.8397
• Monoisotopic Mass: 306.957125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0